Cas no 110718-88-2 (1,2-Benzisothiazole, 3,7-dimethyl-)

1,2-Benzisothiazole, 3,7-dimethyl- structure
110718-88-2 structure
Product Name:1,2-Benzisothiazole, 3,7-dimethyl-
CAS No:110718-88-2
MF:C9H9NS
MW:163.239460706711
CID:3606042
PubChem ID:13952024
Update Time:2025-04-22

1,2-Benzisothiazole, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazole, 3,7-dimethyl-
    • SCHEMBL8404469
    • 3,7-Dimethylbenzo[d]isothiazole
    • DTXSID901302888
    • 110718-88-2
    • 3,7-Dimethyl-1,2-benzisothiazole
    • Inchi: 1S/C9H9NS/c1-6-4-3-5-8-7(2)10-11-9(6)8/h3-5H,1-2H3
    • InChI Key: NJIQVLHCUCMCGB-UHFFFAOYSA-N
    • SMILES: S1C2C(C)=CC=CC=2C(C)=N1

Computed Properties

  • Exact Mass: 163.04557046g/mol
  • Monoisotopic Mass: 163.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.1Ų
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